Cas no 245550-64-5 (Glucoraphasatin potassium salt)

• Product Name: Glucoraphasatin potassium salt
• CAS No: 245550-64-5
• MF: C₁₂H₂₀KNO₉S₃
• MW: 457.58180141449
• CID: 3034126
• PubChem ID: 44184958
• Update Time: 2025-08-02

Glucoraphasatin potassium salt Chemical and Physical Properties

Names and Identifiers

• Glucoraphasatin potassium salt
• 245550-64-5
• FS-6795

• Inchi： 1S/C12H21NO9S3.K/c1-23-5-3-2-4-8(13-22-25(18,19)20)24-12-11(17)10(16)9(15)7(6-14)21-12;/h3,5,7,9-12,14-17H,2,4,6H2,1H3,(H,18,19,20);/q;+1/p-1/b5-3+,13-8+;/t7-,9-,10+,11-,12+;/m1./s1
• InChI Key： QCWTWIUVGNZTPK-MLLYWLLRSA-M
• SMILES： [K+].S(/C(/CC/C=C/SC)=N/OS(=O)(=O)[O-])[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 456.99372622 g/mol
• Monoisotopic Mass: 456.99372622 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 569
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228
• Molecular Weight: 457.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on Glucoraphasatin potassium salt

Introduction to Glucoraphasatin Potassium Salt (CAS No. 245550-64-5)

Glucoraphasatin potassium salt, with the chemical identifier CAS No. 245550-64-5, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the context of metabolic regulation and cellular signaling. The potassium salt form of glucoraphasatin enhances its solubility and bioavailability, making it a promising candidate for further investigation in both preclinical and clinical settings.

The structure of Glucoraphasatin potassium salt incorporates unique functional groups that contribute to its distinct chemical properties. These properties are critical in determining its interaction with biological targets, such as enzymes and receptors, which ultimately influence its pharmacological effects. Recent studies have highlighted the compound's role in modulating key pathways involved in inflammation, cancer, and metabolic disorders.

In the realm of academic research, Glucoraphasatin potassium salt has been studied for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Preliminary findings suggest that this compound may interfere with inflammatory cascades by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Moreover, the compound has shown promise in preclinical models of cancer. Cancer cells often exhibit altered metabolic states, which support their rapid proliferation and survival. By targeting specific metabolic pathways, such as glycolysis and glutaminolysis, Glucoraphasatin potassium salt may induce apoptosis or hinder tumor growth. Notably, studies have demonstrated its ability to suppress the activity of key enzymes involved in these pathways, such as hexokinase and glutaminase.

The pharmacokinetic profile of Glucoraphasatin potassium salt is another area of interest. The potassium salt formulation improves oral bioavailability, allowing for more efficient absorption and distribution throughout the body. This enhancement is particularly beneficial for therapeutic applications where systemic delivery is required. Additionally, preliminary pharmacokinetic studies indicate a favorable half-life, suggesting that repeated dosing may be necessary to maintain therapeutic levels.

Emerging research also explores the potential of Glucoraphasatin potassium salt in managing metabolic disorders such as diabetes and obesity. These conditions are increasingly prevalent globally and are often associated with dysregulation in glucose metabolism and lipid homeostasis. Experiments have shown that the compound can improve insulin sensitivity by modulating signaling pathways involving transcription factors like PPARγ (Peroxisome proliferator-activated receptor gamma). This effect could translate into improved glucose control and reduced hyperglycemia.

The safety profile of Glucoraphasatin potassium salt is under rigorous evaluation through comprehensive toxicological studies. These studies aim to assess both acute and chronic toxicity, as well as potential side effects at various doses. Early findings from animal models suggest that the compound exhibits low toxicity with minimal adverse effects on major organ systems. However, further investigations are needed to confirm these observations in human populations.

In conclusion, Glucoraphasatin potassium salt (CAS No. 245550-64-5) represents a significant advancement in pharmaceutical research due to its multifaceted biological activities and favorable pharmacokinetic properties. Its potential applications span across multiple therapeutic areas, including anti-inflammatory treatments, cancer therapy, metabolic disorder management, and beyond. As ongoing research continues to uncover new insights into its mechanisms of action, this compound holds promise for future clinical development.